1-tert-butyl-4,5,6,7-tetrahydro-1H-indazol-4-amine
Overview
Description
“1-tert-butyl-4,5,6,7-tetrahydro-1H-indazol-4-amine” is a chemical compound with the CAS Number: 1181826-14-1 . It has a molecular weight of 193.29 . The compound is typically stored at room temperature and is in the form of an oil .
Molecular Structure Analysis
The IUPAC name for this compound is “1-tert-butyl-4,5,6,7-tetrahydro-1H-indazol-4-amine” and its InChI code is "1S/C11H19N3/c1-11(2,3)14-10-6-4-5-9(12)8(10)7-13-14/h7,9H,4-6,12H2,1-3H3" .Physical And Chemical Properties Analysis
The compound is an oil at room temperature .Scientific Research Applications
Combinatorial Synthesis of Fused Tetracyclic Heterocycles
A study by Li et al. (2013) utilized amines including 1H-indazol-5-amine and similar structures in a three-component reaction to synthesize fused tetracyclic heterocycles under catalyst-free conditions, yielding compounds with potential biological activities Li et al., 2013.
Synthesis and Crystal Structure of Antitumor Compounds
Ye Jiao et al. (2015) synthesized a compound structurally related to 1-tert-butyl-4,5,6,7-tetrahydro-1H-indazol-4-amine, demonstrating its crystal structure and potential antitumor activity, highlighting the pharmaceutical relevance of such compounds Ye Jiao et al., 2015.
Intermediate Role in Synthesis of Targeted Molecules
Qi Zhang et al. (2022) discussed the synthesis of an intermediate compound crucial for the development of a targeted mTOR PROTAC molecule, showcasing the role of such structures in advanced drug synthesis Qi Zhang et al., 2022.
Synthesis and Reduction of Triazole Oxides
Zelenov et al. (2014) developed a new approach to synthesize 4-amino-5-(tert-butyl-NNO-azoxy)-2H-1,2,3-triazole 1-oxides, demonstrating the versatility of tert-butyl-based compounds in synthesizing nitrogen-rich heterocycles Zelenov et al., 2014.
Versatile Intermediates for Asymmetric Synthesis of Amines
Ellman et al. (2002) discussed the use of N-tert-butanesulfinyl imines, which share structural similarities with the compound , as versatile intermediates for the asymmetric synthesis of amines, highlighting the importance of such structures in synthetic organic chemistry Ellman et al., 2002.
Safety And Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . The hazard statements associated with it are H302, H315, H319, and H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
1-tert-butyl-4,5,6,7-tetrahydroindazol-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19N3/c1-11(2,3)14-10-6-4-5-9(12)8(10)7-13-14/h7,9H,4-6,12H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CNIAQZASAMBYNA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N1C2=C(C=N1)C(CCC2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-tert-butyl-4,5,6,7-tetrahydro-1H-indazol-4-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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